Cas no 349617-15-8 (N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide
• CAS No: 349617-15-8
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5971624
• PubChem ID: 770971
• Update Time: 2025-06-09

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• BDBM50008501
• N-(6-methoxybenzo[d]thiazol-2-yl)-2-(4-methoxyphenyl)acetamide
• Oprea1_473261
• Z27678620
• F2976-0001
• EN300-26866844
• SCHEMBL17287785
• 349617-15-8
• CHEMBL3235561
• N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide
• AKOS001050987

• Inchi： 1S/C17H16N2O3S/c1-21-12-5-3-11(4-6-12)9-16(20)19-17-18-14-8-7-13(22-2)10-15(14)23-17/h3-8,10H,9H2,1-2H3,(H,18,19,20)
• InChI Key： JZTYQGUKAKEWPC-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC)NC(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide (CAS No. 349617-15-8): An Overview of a Promising Compound in Medicinal Chemistry

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide, also known by its CAS number 349617-15-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide.

Structural Characteristics:

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide is a small molecule with a molecular formula of C₁₇H₁₇NOS and a molecular weight of 303.4 g/mol. The compound features a benzothiazole core substituted with a methoxy group at the 6-position and an acetamide moiety attached to the 2-position. The acetamide group is further substituted with a 4-methoxyphenyl ring. This unique structural arrangement contributes to the compound's stability and biological activity.

Synthesis Methods:

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide can be achieved through several methods. One common approach involves the reaction of 6-methoxybenzothiazole with 4-methoxyphenylacetyl chloride in the presence of a base such as triethylamine. This method typically yields high purity and good yields of the desired product. Another synthetic route involves the condensation of 6-methoxybenzothiazole with 4-methoxyphenylacetic acid using coupling reagents like EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (hydroxybenzotriazole). These methods have been widely reported in the literature and are considered reliable for large-scale production.

Biological Activities:

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide has been extensively studied for its various biological activities. One of its most notable properties is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.

In the context of cancer research, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide has shown promising anticancer potential. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2 family proteins.

Recent Research Advancements:

The interest in N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)acetamide has grown significantly in recent years due to its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2020 investigated the compound's ability to inhibit the growth of drug-resistant cancer cells. The results showed that N-(6-methoxybenzothiazol)-2-(4-methoxyphenyl)acetamide effectively reduced cell viability and induced apoptosis in multidrug-resistant cancer cells.

Another notable study published in Bioorganic & Medicinal Chemistry Letters in 2021 explored the compound's anti-inflammatory properties in an animal model of arthritis. The researchers found that oral administration of N-(6-methoxybenzothiazol)-2-(4-methoxyphenyl)acetamide significantly reduced joint inflammation and improved mobility in arthritic rats. These findings suggest that this compound could be a potential candidate for treating inflammatory diseases.

Conclusion:

N-(6-Methoxybenzothiazol)-2-(4-methoxyphenyl)acetamide (CAS No. 349617-15-8) is a promising compound with a wide range of biological activities, including anti-inflammatory and anticancer properties. Its unique structural characteristics and synthetic accessibility make it an attractive candidate for further pharmaceutical development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable therapeutic agent in various medical fields.